Cas no 63754-99-4 (6-Chloro-3-propylbenzo[d]thiazol-2(3H)-one)

• Product Name: 6-Chloro-3-propylbenzo[d]thiazol-2(3H)-one
• CAS No: 63754-99-4
• MF: C₁₀H₁₀ClNOS
• MW: 227.710500240326
• CID: 1094678
• PubChem ID: 12357748
• Update Time: 2025-04-20

6-Chloro-3-propylbenzo[d]thiazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-propylbenzo[d]thiazol-2(3H)-one
• 6-chloro-3-propyl-2,3-dihydro-1,3-benzothiazol-2-one
• 6-CHLORO-3-PROPYL-1,3-BENZOTHIAZOL-2-ONE
• 63754-99-4

• Inchi： 1S/C10H10ClNOS/c1-2-5-12-8-4-3-7(11)6-9(8)14-10(12)13/h3-4,6H,2,5H2,1H3
• InChI Key： XXPURFRLHPZDCS-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)SC(N2CCC)=O

Computed Properties

• Exact Mass: 227.0171628g/mol
• Monoisotopic Mass: 227.0171628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.6Ų